1-allyl-5-{[1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-5-[[1-(3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H18ClN3O2S/c1-4-8-23-19(26)17(18(25)22-20(23)27)10-14-9-12(2)24(13(14)3)16-7-5-6-15(21)11-16/h4-7,9-11H,1,8H2,2-3H3,(H,22,25,27)/b17-10+
• InChI Key: OIGGOLINSAQLFP-LICLKQGHSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Cl)C)C=C3C(=O)NC(=S)N(C3=O)CC=C
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Cl)C)/C=C/3\C(=O)NC(=S)N(C3=O)CC=C
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

The compound “1-allyl-5-{[1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione” is a complex organic molecule. It contains an allyl group, a pyrrole ring, and a pyrimidinedione ring.

Molecular Structure Analysis

The molecule contains an allyl group, which is a substituent with the structural formula −CH2−HC=CH2. It also contains a pyrrole ring, which is a five-membered aromatic heterocycle. The pyrimidinedione ring is a six-membered ring with two carbonyl groups.

Future Directions

The future directions for this compound could involve further studies to elucidate its synthesis, reactions, mechanism of action, and potential applications. Given the biological activities reported for similar compounds, it could be interesting to explore its potential as a pharmaceutical agent.